Cas no 188814-45-1 (tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate)

Tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate is a versatile intermediate in organic synthesis, particularly valuable for its role in constructing imidazole-containing compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. The conjugated (2E)-prop-2-enoate moiety offers reactivity in Michael additions and cycloadditions, while the imidazole ring provides a heterocyclic scaffold for pharmaceutical and agrochemical applications. This compound’s structural features enable efficient derivatization, supporting the development of biologically active molecules. Its synthetic utility is further underscored by its compatibility with a range of reaction conditions, ensuring broad applicability in medicinal and materials chemistry.
tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate structure
188814-45-1 structure
Product Name:tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate
CAS No:188814-45-1
MF:C10H14N2O2
MW:194.230362415314
CID:6016985
PubChem ID:165527964
Update Time:2025-05-21

tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate
    • 2-Propenoic acid, 3-(1H-imidazol-2-yl)-, 1,1-dimethylethyl ester
    • 188814-45-1
    • EN300-1456011
    • Inchi: 1S/C10H14N2O2/c1-10(2,3)14-9(13)5-4-8-11-6-7-12-8/h4-7H,1-3H3,(H,11,12)
    • InChI Key: BTKKXTPLJGQIHW-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)C=CC1NC=CN=1

Computed Properties

  • Exact Mass: 194.105527694g/mol
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.132±0.06 g/cm3(Predicted)
  • Boiling Point: 337.9±44.0 °C(Predicted)
  • pka: 12.66±0.10(Predicted)

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Additional information on tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate

Comprehensive Overview of tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate (CAS No. 188814-45-1)

The compound tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate (CAS No. 188814-45-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and an ester functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and enzyme modulators.

One of the key reasons for the growing interest in tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate is its role in medicinal chemistry. The imidazole moiety is a common pharmacophore found in many FDA-approved drugs, including antifungals and antihistamines. This compound's ester group also provides versatility for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability and target specificity. Recent studies have explored its utility in designing kinase inhibitors, a hot topic in cancer research.

In addition to its pharmaceutical applications, tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate is also relevant in material science. Its conjugated double bond system and aromatic imidazole ring contribute to interesting electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. This aligns with the current trend of exploring sustainable and eco-friendly materials for energy applications.

The synthesis of tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate typically involves Wittig reactions or cross-coupling methodologies, which are well-established in organic chemistry. Researchers often optimize these processes to improve yield and purity, as these factors are critical for scaling up production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its structural integrity.

From a commercial perspective, the demand for tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for library synthesis and lead optimization. Its CAS No. 188814-45-1 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

Environmental and safety considerations are also paramount when working with tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. Researchers are encouraged to follow good laboratory practices (GLP) and adhere to guidelines set by organizations such as the American Chemical Society (ACS).

Looking ahead, the future of tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate appears promising. With advancements in computational chemistry and artificial intelligence, scientists can now predict its interactions with biological targets more accurately. This accelerates the drug discovery process and reduces costs, making it a valuable asset in the quest for new therapeutics.

In summary, tert-butyl (2E)-3-(1H-imidazol-2-yl)prop-2-enoate (CAS No. 188814-45-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and versatility make it a subject of ongoing research, particularly in areas like drug development and sustainable materials. As scientific understanding deepens, its potential is expected to expand further, solidifying its importance in modern chemistry.

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